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Compound of Interest

Compound Name: Triallylsilane

Cat. No.: B075335

For researchers, scientists, and drug development professionals, the safe handling and
disposal of reactive chemical reagents like Triallylsilane are critical for ensuring both personal
safety and environmental compliance. This guide provides essential, immediate safety and
logistical information for the proper management and disposal of Triallylsilane, from handling
to final disposition.

Immediate Safety and Handling Protocols

Before any disposal procedure, it is imperative to handle Triallylsilane with the utmost care in
a well-ventilated area, such as a chemical fume hood. Adherence to appropriate personal
protective equipment (PPE) protocols is mandatory.

Eye Protection: Wear chemical safety goggles and a face shield to protect against splashes.

[1]

o Skin Protection: Wear flame-retardant antistatic protective clothing and appropriate chemical-
resistant gloves (e.g., nitrile rubber) to prevent skin contact.[2]

o Respiratory Protection: If vapors or aerosols are generated, a NIOSH/MSHA or European
Standard EN 149 approved respirator is required.[1][2]

o Handling: Use only non-sparking tools and ensure all equipment is properly grounded and
bonded to prevent static discharge. Keep containers tightly closed in a cool, dry, and well-
ventilated place.[2][3]
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Quantitative Data Summary

The following table summarizes key quantitative data for Triallylsilane, which is crucial for risk
assessment and safe handling.

Property Value Source
CAS Number 102-70-5 N/A
Molecular Formula C9H16Si N/A
Boiling Point 107 - 108 °C (225 - 226 °F)

Density 0.728 g/mL at 25 °C (77 °F)

Flash Point -6 to -3 °C (21.2 to 26.6 °F) [3]

Flammable Liquid (Category
2), Skin Irritation (Category 2),
Eye Irritation (Category 2A),
GHS Classification Y N ( 9o _)_
Specific Target Organ Toxicity -
Single Exposure (Category 3,

Respiratory system)

Step-by-Step Disposal Procedure

The disposal of Triallylsilane must be conducted in compliance with all federal, state, and local
environmental regulations. Never dispose of this chemical down the drain or in regular trash.

o Waste Collection and Segregation:

o Collect waste Triallylsilane, including any contaminated materials, in a designated and
properly labeled hazardous waste container.

o Do not mix Triallylsilane waste with other waste streams, especially incompatible
materials like strong oxidizing agents.[3]

o Containerization and Labeling:

o Use a suitable, sealable container for the waste. If possible, use the original container.
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o Clearly label the container as "Hazardous Waste - Triallylsilane" and include hazard
pictograms for flammable liquids and irritants.

o Storage Pending Disposal:
o Store the sealed waste container in a designated hazardous waste accumulation area.

o This area must be cool, dry, well-ventilated, and away from sources of heat, sparks, or
open flames.

» Final Disposal:

o Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste
disposal company.[3][4]

Experimental Protocol: Small Spill Neutralization
For small spills of Triallylsilane, the following procedure should be followed immediately:

o Ensure Safety: Evacuate all non-essential personnel from the area. Ensure adequate
ventilation and eliminate all ignition sources.

o Containment: Cover drains to prevent the material from entering them.

o Absorption: Use an inert, liquid-absorbent material (e.g., Chemizorb®, dry sand, or earth) to
absorb the spill.[2] Do not use combustible materials like paper towels.

» Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a designated hazardous waste container.

o Decontamination: Clean the affected area thoroughly with a suitable solvent, and collect the
cleaning materials as hazardous waste.

» Disposal: Dispose of the collected waste as described in the "Step-by-Step Disposal
Procedure" above.

Disposal Workflow Diagram
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Triallylsilane Disposal Workflow

Preparation & Assessment
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Caption: Workflow for the safe disposal of Triallylsilane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of Triallylsilane: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075335#triallylsilane-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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